Cas no 59857-88-4 (4-(hydroxymethyl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-(hydroxymethyl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 59857-88-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD08059982
• CID: 1085182
• PubChem ID: 21331355
• Update Time: 2025-04-23

4-(hydroxymethyl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)-1-isopropylpyrrolidin-2-one
• 4-(Hydroxymethyl)-1-(propan-2-yl)pyrrolidin-2-one
• 4-(hydroxymethyl)-1-isopropylpyrrolidin-2-one(SALTDATA: 0.1NaCl)
• 4-(hydroxymethyl)-1-propan-2-ylpyrrolidin-2-one
• CHEMBRDG-BB 4015569
• 4-hydroxymethyl-1-isopropyl-pyrrolidin-2-one
• 4-Hydroxymethyl-1-isopropyl-pyrrolidone
• F2147-0248
• 4-(hydroxymethyl)-1-(propan-2-yl)pyrrolidin-2-one

• MDL： MFCD08059982
• Inchi： 1S/C8H15NO2/c1-6(2)9-4-7(5-10)3-8(9)11/h6-7,10H,3-5H2,1-2H3
• InChI Key： HJRSONVKDMDDFC-UHFFFAOYSA-N
• SMILES： O=C1CC(CO)CN1C(C)C

Computed Properties

• Exact Mass: 157.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 40.54000
• LogP: 0.17350

4-(hydroxymethyl)-1-(propan-2-yl)pyrrolidin-2-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 43
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 4-(hydroxymethyl)-1-(propan-2-yl)pyrrolidin-2-one

4-(Hydroxymethyl)-1-isopropylpyrrolidin-2-one (CAS 59857-88-4): A Versatile Pyrrolidinone Derivative with Emerging Applications

In the realm of heterocyclic compounds, 4-(Hydroxymethyl)-1-isopropylpyrrolidin-2-one (CAS 59857-88-4) has garnered significant attention from researchers and industry professionals alike. This pyrrolidinone derivative features a unique molecular structure combining a hydroxymethyl group at the 4-position and an isopropyl substituent on the nitrogen atom, making it a valuable building block in organic synthesis and pharmaceutical development.

The compound's molecular formula C₈H₁₅NO₂ and molecular weight of 157.21 g/mol position it as an intermediate of particular interest in medicinal chemistry. Recent studies highlight its potential as a precursor for bioactive molecules, especially in the development of neurological therapeutics and metabolic regulators. The presence of both polar (hydroxymethyl) and non-polar (isopropyl) groups contributes to its balanced solubility profile, enabling applications in diverse chemical environments.

From a synthetic chemistry perspective, 4-(Hydroxymethyl)-1-isopropylpyrrolidin-2-one serves as a versatile scaffold for constructing more complex molecular architectures. Its pyrrolidinone core is particularly valuable in drug discovery, as evidenced by its incorporation into several experimental compounds targeting protein-protein interactions. The hydroxymethyl group offers an excellent handle for further functionalization through standard organic transformations such as esterification, ether formation, or oxidation to the corresponding aldehyde.

The compound's stability under physiological conditions has sparked interest in its potential pharmaceutical applications. Researchers are investigating its role as a prodrug component and as a modifier for improving drug solubility. In formulation science, the amphiphilic nature of 4-(Hydroxymethyl)-1-isopropylpyrrolidin-2-one makes it a candidate for enhancing the bioavailability of poorly soluble active pharmaceutical ingredients (APIs).

Industrial applications of this compound extend beyond pharmaceuticals. In material science, it has shown promise as a monomer for specialty polymers with tunable properties. The pyrrolidinone structure contributes to polymer chain flexibility while the hydroxymethyl group provides crosslinking potential. These characteristics are being explored for developing novel biocompatible materials for medical devices and controlled-release systems.

Analytical characterization of CAS 59857-88-4 typically involves techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. The compound exhibits characteristic signals that aid in its identification and purity assessment. High-performance liquid chromatography (HPLC) methods have been developed for quality control in industrial settings, ensuring batch-to-batch consistency for research and production purposes.

Recent advancements in green chemistry have led to improved synthetic routes for 4-(Hydroxymethyl)-1-isopropylpyrrolidin-2-one. Modern catalytic methods have reduced reliance on hazardous reagents while improving yields and selectivity. These developments align with growing industry demands for sustainable chemical processes and have made the compound more accessible to researchers worldwide.

The safety profile of this compound has been extensively studied, with data available through regulatory agencies and material safety databases. Proper handling procedures include standard laboratory precautions, and the compound is generally considered stable under recommended storage conditions. As with all chemical substances, appropriate risk assessment should precede any experimental work.

Market analysis indicates steady growth in demand for pyrrolidinone derivatives, driven by expanding applications in life sciences and materials research. Suppliers typically offer CAS 59857-88-4 in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Pricing trends reflect the compound's increasing importance in specialized chemical sectors.

Future research directions for 4-(Hydroxymethyl)-1-isopropylpyrrolidin-2-one include exploration of its biological activities and further optimization of synthetic methodologies. The compound's potential in drug discovery pipelines continues to attract interest from academic and industrial research groups. Additionally, its application in smart materials development represents an exciting frontier for materials scientists.

For researchers working with this compound, proper storage recommendations include protection from moisture and extreme temperatures. Many suppliers provide the material as a crystalline solid or as a solution in various solvents, depending on application requirements. Documentation typically includes certificates of analysis detailing purity and impurity profiles.

The scientific literature contains numerous references to 4-(Hydroxymethyl)-1-isopropylpyrrolidin-2-one and related structures, with publications spanning organic chemistry, medicinal chemistry, and materials science journals. Patent databases reveal growing intellectual property activity surrounding derivatives of this pyrrolidinone compound, particularly in pharmaceutical applications.

As the chemical industry continues to evolve, compounds like CAS 59857-88-4 demonstrate the importance of versatile heterocyclic building blocks in advancing multiple scientific disciplines. Its balanced properties and functional group versatility ensure that 4-(Hydroxymethyl)-1-isopropylpyrrolidin-2-one will remain a valuable tool for researchers and product developers in the coming years.